3-(4-chlorophenyl)-6-(methylsulfanyl)-[1,2,4]triazolo[4,3-b]pyridazine

• CAS: 852372-98-6
• Molecular Formula: C12H9ClN4S
• Molecular Weight: 276.75 g/mol
• SMILES: CSC1=NN2C(=NN=C2C3=CC=C(C=C3)Cl)C=C1
• InChI: InChI=1S/C12H9ClN4S/c1-18-11-7-6-10-14-15-12(17(10)16-11)8-2-4-9(13)5-3-8/h2-7H,1H3
• InChIKey: RNAULBNLZRFBIR-UHFFFAOYSA-N

3-(4-Chlorophenyl)-6-(methylsulfanyl)-[1,2,4]triazolo[4,3-b]pyridazine (852372-98-6): Chemical Identity and Core Properties for Sourcing Decisions

The compound 3-(4-chlorophenyl)-6-(methylsulfanyl)-[1,2,4]triazolo[4,3-b]pyridazine (CAS 852372-98-6) is a heterocyclic small molecule with the molecular formula C12H9ClN4S and a molecular weight of 276.75 g/mol [1]. It features a [1,2,4]triazolo[4,3-b]pyridazine core, substituted with a 4-chlorophenyl group at the 3-position and a methylsulfanyl group at the 6-position. Computed physicochemical properties include a calculated logP (XLogP3-AA) of 2.9, zero hydrogen bond donors, four hydrogen bond acceptors, a topological polar surface area of 68.4 Ų, and two rotatable bonds [1]. These properties place it within favorable drug-like chemical space according to Lipinski's Rule of Five.

Drug-like heterocyclic scaffold suitable for SAR exploration

Balanced lipophilicity and polar surface area for ADME screening

Structural alignment with dual c-Met/Pim-1 kinase pharmacophore

• [1] PubChem. (2026). Compound Summary for CID 7117878: 3-(4-Chlorophenyl)-6-methylsulfanyl-[1,2,4]triazolo[4,3-b]pyridazine. National Center for Biotechnology Information. Retrieved May 10, 2026. View Source

Why 3-(4-Chlorophenyl)-6-(methylsulfanyl)-[1,2,4]triazolo[4,3-b]pyridazine Cannot Be Replaced by a Generic Triazolopyridazine

Substituting the target compound with a generic triazolopyridazine overlooks the critical influence of the specific 3-(4-chlorophenyl) and 6-(methylsulfanyl) substituents on both physicochemical properties and potential biological interactions. As demonstrated by the computed properties in PubChem, the unique combination of these groups directly dictates the molecule's lipophilicity (XLogP3-AA: 2.9), polar surface area (68.4 Ų), and hydrogen-bonding capacity [1]. Replacing the 4-chlorophenyl group with a 4-fluorophenyl analog, for instance, alters the molecular weight from 276.75 to 260.29 g/mol and changes the electronic nature of the aromatic ring, which would affect target binding and pharmacokinetics . Similarly, swapping the methylsulfanyl group for a chloro substituent changes the molecular formula and removes the sulfur atom's unique ability to participate in specific interactions, such as those seen in kinase inhibitor pharmacophores [2]. These differences are not interchangeable and directly impact the compound's behavior in biological assays.

• 4-Chlorophenyl replacement 4-Fluorophenyl or other aryl variants may shift logP and electronic profile, altering target binding
• Methylsulfanyl substitution Replacing sulfur with chloro or other groups may alter hydrogen-bond capacity and pharmacophoric interactions
• 6-Chloro analog mismatch The 6-chloro analog lacks the methylsulfanyl group's unique properties; PSA and MW differences may affect permeability

• [1] PubChem. (2026). Compound Summary for CID 7117878: 3-(4-Chlorophenyl)-6-methylsulfanyl-[1,2,4]triazolo[4,3-b]pyridazine. National Center for Biotechnology Information. Retrieved May 10, 2026. View Source
• [2] Mahmoud, M. E., Ahmed, E. M., Ragab, H. M., Eltelbany, R. F. A., & Hassan, R. A. (2024). Design, synthesis, biological evaluation, and docking studies of novel triazolo[4,3-b]pyridazine derivatives as dual c-Met/Pim-1 potential inhibitors with antitumor activity. RSC Advances, 14, 30346–30363. View Source

Quantitative Evidence for 3-(4-Chlorophenyl)-6-(methylsulfanyl)-[1,2,4]triazolo[4,3-b]pyridazine (852372-98-6): Direct Comparator Analysis

Lipophilicity Modulation: Comparison of LogP with 4-Fluorophenyl and 4-Bromophenyl Analogs

The target compound's computed XLogP3-AA is 2.9 [1], positioning it for optimal membrane permeability per Lipinski's rules. Replacing the 4-chlorophenyl group with a 4-fluorophenyl analog (CAS 852373-64-9) reduces the molecular weight and is expected to decrease lipophilicity, while a 4-bromophenyl analog (CAS not directly sourced but implied) would increase it . This difference in logP directly correlates with aqueous solubility and permeability, making the 2.9 value a distinct parameter for selection. **Note: This is a cross-study comparable inference using computed properties, as direct experimental logP measurements for all analogs were not located.**

Lipophilicity comparison

Cross-study comparable

XLogP3 2.9

Computed logP

Qualitative lipophilicity shift expected with 4-F/Br analogs

Exact comparator values not sourced; data to verify

Evidence Dimension	Lipophilicity (Computed XLogP3-AA)
Target Compound Data	2.9
Comparator Or Baseline	3-(4-fluorophenyl)-6-(methylsulfanyl)-[1,2,4]triazolo[4,3-b]pyridazine (CAS 852373-64-9); XLogP3-AA not explicitly found but expected to be lower based on the fluorine substituent's effect compared to chlorine. 3-(4-bromophenyl)-6-(methylsulfanyl)-[1,2,4]triazolo[4,3-b]pyridazine (specific CAS not sourced); expected higher logP.
Quantified Difference	Target XLogP3-AA is 2.9. Differences from analogs are qualitative and based on known substituent effects, lacking exact computed values in the same source.
Conditions	Computed property from PubChem (XLogP3 3.0).

Why This Matters

Lipophilicity is a key determinant of a compound's ADME profile; the 2.9 logP offers a balanced starting point for optimizing both permeability and solubility in drug discovery programs.

• [1] PubChem. (2026). Compound Summary for CID 7117878: 3-(4-Chlorophenyl)-6-methylsulfanyl-[1,2,4]triazolo[4,3-b]pyridazine. National Center for Biotechnology Information. Retrieved May 10, 2026. View Source

Polar Surface Area (PSA) Differentiation Against 6-Chloro Analog

The target compound has a topological polar surface area (TPSA) of 68.4 Ų [1], which is predictive of its ability to cross biological membranes. A key comparator, 6-chloro-3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazine (CAS 7190-81-0), has a different molecular formula (C11H6Cl2N4) and molecular weight (265.10 g/mol) [2]. While the exact TPSA for the 6-chloro analog was not retrieved in this search, the replacement of the methylsulfanyl group with a chloro substituent is known to alter the molecule's hydrogen-bond acceptor capacity and polar surface area. The target's TPSA of 68.4 Ų is a specific, quantifiable property that differentiates it from potential alternatives lacking the sulfur atom. **Note: This is a class-level inference, as the exact TPSA for the comparator was not sourced.**

Polar surface area

Class-level inference

TPSA 68.4 Ų

MW 276.75 g/mol

Distinct PSA vs. 6-chloro analog supports SAR-driven selection

Comparator TPSA not available; class-level review

Evidence Dimension	Topological Polar Surface Area (TPSA) and Molecular Weight
Target Compound Data	TPSA: 68.4 Ų; Molecular Weight: 276.75 g/mol
Comparator Or Baseline	6-chloro-3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazine (CAS 7190-81-0); Molecular Weight: 265.10 g/mol. TPSA not sourced.
Quantified Difference	Target has a TPSA of 68.4 Ų and a molecular weight 11.65 g/mol higher. Exact TPSA difference cannot be calculated without comparator data.
Conditions	Computed property from PubChem.

Why This Matters

TPSA is a critical parameter for predicting oral bioavailability and CNS penetration; the presence of a methylsulfanyl group confers a distinct PSA that can be leveraged for structure-activity relationship (SAR) studies.

• [1] PubChem. (2026). Compound Summary for CID 7117878: 3-(4-Chlorophenyl)-6-methylsulfanyl-[1,2,4]triazolo[4,3-b]pyridazine. National Center for Biotechnology Information. Retrieved May 10, 2026. View Source
• [2] 001chemical.com. (n.d.). 6-Chloro-3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazine (CAS 7190-81-0). Retrieved May 10, 2026. View Source

Structural Fit for Dual c-Met/Pim-1 Kinase Pharmacophore Model

A recent study on triazolo[4,3-b]pyridazine derivatives established a pharmacophore model for dual c-Met/Pim-1 inhibition, where the presence of a 4-chlorophenyl group and a sulfur-containing substituent (like the methylsulfanyl group in the target compound) were critical for activity [1]. The most active compound in that series, 4g, showed potent inhibition with IC50 values of 0.163 μM against c-Met and 0.283 μM against Pim-1, compared to the less active analog 4a [1]. The target compound (852372-98-6) contains both the 4-chlorophenyl and methylsulfanyl motifs found in the active series, suggesting it matches the pharmacophore requirements for this emerging target pair. **Note: This is a class-level inference; direct IC50 data for 852372-98-6 against these kinases is not available.**

c-Met/Pim-1 pharmacophore

Class-level inference

Ref. compound 4g

c-Met IC₅₀ 0.163 μM
Pim-1 IC₅₀ 0.283 μM

Structural motifs match dual kinase pharmacophore

No direct target compound data; inferential model

Evidence Dimension	Dual c-Met/Pim-1 inhibitory activity
Target Compound Data	No direct IC50 data available for 852372-98-6.
Comparator Or Baseline	Compound 4g from Mahmoud et al. (2024): c-Met IC50 = 0.163 ± 0.01 μM; Pim-1 IC50 = 0.283 ± 0.01 μM. Compound 4a: mean GI% of 29.08% in NCI 60-cell panel.
Quantified Difference	Not applicable; structural similarity suggests potential activity, but no direct measurement exists.
Conditions	In vitro kinase inhibition assays as reported in Mahmoud et al., 2024.

Why This Matters

The structural alignment with a validated dual c-Met/Pim-1 pharmacophore makes this compound a rational starting point for medicinal chemistry optimization targeting these clinically relevant kinases.

• [1] Mahmoud, M. E., Ahmed, E. M., Ragab, H. M., Eltelbany, R. F. A., & Hassan, R. A. (2024). Design, synthesis, biological evaluation, and docking studies of novel triazolo[4,3-b]pyridazine derivatives as dual c-Met/Pim-1 potential inhibitors with antitumor activity. RSC Advances, 14, 30346–30363. View Source

High-Impact Application Scenarios for 3-(4-Chlorophenyl)-6-(methylsulfanyl)-[1,2,4]triazolo[4,3-b]pyridazine (852372-98-6)

Kinase Inhibitor Lead Optimization Programs

The compound's structural features make it a strong candidate for lead optimization in dual c-Met/Pim-1 kinase inhibitor programs. Its 4-chlorophenyl and methylsulfanyl substituents directly overlap with the pharmacophore identified by Mahmoud et al. (2024) for potent dual inhibition (IC50 < 0.3 μM) [2]. Medicinal chemists can use this compound as a starting scaffold to synthesize focused libraries aimed at improving potency and selectivity against these cancer targets.

Physicochemical Property Benchmarking in ADME Screening

With a well-defined XLogP3-AA of 2.9 and a TPSA of 68.4 Ų, this compound can serve as a reference standard in ADME screening cascades [1]. Its intermediate lipophilicity and moderate polar surface area allow it to be used as a neutral probe to calibrate permeability and solubility assays, against which analogs with higher or lower logP/TPSA can be benchmarked.

Chemical Biology Probe for c-Met/Pim-1 Pathway Investigation

As a direct close analog of the active compound 4g (c-Met IC50 = 0.163 μM, Pim-1 IC50 = 0.283 μM) [2], the target compound can be employed as a negative control or an affinity probe in chemical biology experiments. Subtle differences in the substitution pattern (e.g., a methylsulfanyl vs. an ethylsulfanyl group in 4g) allow researchers to investigate the structure-activity relationships that govern target engagement and downstream signaling.

Building Block for Diversified Heterocyclic Libraries

The compound's methylsulfanyl group is a versatile synthetic handle that can be selectively oxidized to a sulfoxide or sulfone, or substituted in nucleophilic aromatic reactions. This chemical flexibility allows it to be used as a key intermediate in the construction of diverse screening libraries, generating novel chemical matter for various target classes, including kinases and GPCRs.

Application

Selection Property

Validation Focus

Kinase inhibitor lead optimization

Dual c-Met/Pim-1 pharmacophore alignment

Potency and selectivity SAR profiling

ADME screening benchmarking

Balanced logP and TPSA profile

Permeability and solubility assay context

c-Met/Pim-1 pathway probe

Close structural analog to compound 4g

Target engagement and pathway-response investigation

Diversified heterocyclic library synthesis

Methylsulfanyl synthetic versatility

Oxidation/substitution chemistry for scaffold expansion

• [1] PubChem. (2026). Compound Summary for CID 7117878: 3-(4-Chlorophenyl)-6-methylsulfanyl-[1,2,4]triazolo[4,3-b]pyridazine. National Center for Biotechnology Information. Retrieved May 10, 2026. View Source
• [2] Mahmoud, M. E., Ahmed, E. M., Ragab, H. M., Eltelbany, R. F. A., & Hassan, R. A. (2024). Design, synthesis, biological evaluation, and docking studies of novel triazolo[4,3-b]pyridazine derivatives as dual c-Met/Pim-1 potential inhibitors with antitumor activity. RSC Advances, 14, 30346–30363. View Source